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Compound of Interest

Compound Name: 4'-Methylacetophenone-d3

Cat. No.: B100842 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

4'-Methylacetophenone-d3. The information presented is compiled from various safety data

sheets (SDS) and technical resources for its non-deuterated analog, 4'-Methylacetophenone,

which is expected to have nearly identical safety and handling requirements. This guide is

intended for professionals in research and development who may handle this compound.

Hazard Identification and Classification
4'-Methylacetophenone is classified as a combustible liquid that is harmful if swallowed and

causes skin irritation.[1][2] It may also cause eye and respiratory tract irritation.[3]

GHS Hazard Statements:

H227: Combustible liquid.

H302: Harmful if swallowed.[4][5]

H315: Causes skin irritation.[4]

H402: Harmful to aquatic life.

Signal Word: Warning[2][4]
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Hazard Pictogram:

GHS07 (Exclamation Mark)[2][4][5][6]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4'-Methylacetophenone is provided

in the table below. These values are critical for understanding its behavior under various

laboratory conditions.

Property Value Source

Molecular Formula C₉H₁₀O [4][7]

Molecular Weight 134.18 g/mol [2][4][7]

Appearance
Clear, colorless to pale yellow

liquid
[3]

Boiling Point
226 °C (438.8 °F) at 760

mmHg
[1][2]

Melting Point
-19 °C to 24 °C (-2.2 °F to 75.2

°F)
[1][2]

Flash Point
82 °C to 93 °C (179.6 °F to

199.4 °F)
[1][2][3][6]

Density 1.005 g/cm³ at 20-25 °C [1][2][5][6]

Vapor Pressure
0.1 mbar at 20 °C; 0.52 hPa at

25 °C
[1][6]

Solubility
Insoluble in water; Soluble in

most organic solvents
[1][8]

Autoignition Temperature Not available

Explosive Limits Lower: 1.00 % (v/v) [6]

Toxicological Information

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.sigmaaldrich.com/TW/zh/product/aldrich/m26615
https://www.cdhfinechemical.com/images/product/msds/19_1068128872_4-METHYLACETOPHENONECASNO122-00-9MSDS.pdf
https://bg.cpachem.com/msds?num=SB58010&dnl=sd_-_4%27-Methylacetophenone_CAS_122-00-9_EC_204-514-8_%28SB58010%29_%28EU%29.pdf
https://www.sigmaaldrich.com/US/en/product/mm/821243
https://www.cdhfinechemical.com/images/product/msds/19_1068128872_4-METHYLACETOPHENONECASNO122-00-9MSDS.pdf
https://www.pharmacompass.com/chemistry-chemical-name/4-methylacetophenone
https://www.sigmaaldrich.com/TW/zh/product/aldrich/m26615
https://www.cdhfinechemical.com/images/product/msds/19_1068128872_4-METHYLACETOPHENONECASNO122-00-9MSDS.pdf
https://www.pharmacompass.com/chemistry-chemical-name/4-methylacetophenone
https://pim-resources.coleparmer.com/sds/38573.pdf
https://www.fishersci.com/store/msds?partNumber=AC126182500&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/product/aldrich/m26615
https://www.fishersci.com/store/msds?partNumber=AC126182500&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/product/aldrich/m26615
https://www.fishersci.com/store/msds?partNumber=AC126182500&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/product/aldrich/m26615
https://pim-resources.coleparmer.com/sds/38573.pdf
https://www.sigmaaldrich.com/US/en/product/mm/821243
https://www.fishersci.com/store/msds?partNumber=AC126182500&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/product/aldrich/m26615
https://bg.cpachem.com/msds?num=SB58010&dnl=sd_-_4%27-Methylacetophenone_CAS_122-00-9_EC_204-514-8_%28SB58010%29_%28EU%29.pdf
https://www.sigmaaldrich.com/US/en/product/mm/821243
https://www.fishersci.com/store/msds?partNumber=AC126182500&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/mm/821243
https://www.fishersci.com/store/msds?partNumber=AC126182500&countryCode=US&language=en
https://www.chemicalbull.com/products/4-methylacetophenone
https://www.sigmaaldrich.com/US/en/product/mm/821243
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The primary toxicological concern is acute oral toxicity.[4]

Metric Value Species Source

LD50 Oral 1400 mg/kg Rat [4][5][9]

Skin

Corrosion/Irritation

Moderate skin

irritation
Rabbit, Human [4][9]

Serious Eye

Damage/Irritation

May cause eye

irritation
Not specified [3]

Respiratory or Skin

Sensitization

Does not cause skin

sensitization
Guinea pig [4]

Germ Cell

Mutagenicity

Not classified as

mutagenic
[10]

Carcinogenicity

No component is

identified as a

carcinogen

[4]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize risk.

Handling:

Avoid contact with skin, eyes, and clothing.[3][4]

Avoid inhalation of vapor or mist.[4]

Use only in a well-ventilated area.[3]

Keep away from heat, sparks, open flames, and hot surfaces.[1][3][4]

Take precautionary measures against static discharge.[4]

Wash hands thoroughly after handling.[1][3][5]
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Do not eat, drink, or smoke when using this product.[1][5]

Storage:

Store in a cool, dry, and well-ventilated place.[1][3][8][11]

Keep the container tightly closed.[1][3][4][8]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

strong reducing agents.[1]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn when handling 4'-
Methylacetophenone-d3.

Eye/Face Protection: Wear chemical splash goggles or a face shield.[3][4][11]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.[3][4][11] A complete suit protecting against chemicals may be

necessary depending on the scale of work.[4]

Respiratory Protection: If exposure limits are exceeded or if irritation or other symptoms are

experienced, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[3]

First Aid Measures
In the event of exposure, follow these first aid protocols immediately.
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Route of Exposure Immediate Action

Medical Attention
Inhalation Move to fresh air

Skin Contact Remove contaminated clothing

Eye Contact Rinse eyes with plenty of water for at least 15 minutes

Ingestion Rinse mouth with water

Give artificial respiration if not breathing

Get medical advice/attention

Wash skin with soap and water
if irritation persists

Remove contact lenses, if present
if irritation persists

Drink two glasses of water
Do NOT induce vomiting

Click to download full resolution via product page

Caption: First aid procedures for different exposure routes.

In case of inhalation: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Get medical aid.[3][4][11]

In case of skin contact: Take off immediately all contaminated clothing. Flush skin with plenty of

soap and water. Get medical aid if irritation develops and persists.[3][4]

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to

do. Get medical attention.[1][3]

In case of ingestion: If swallowed, do NOT induce vomiting unless directed to do so by medical

personnel. Never give anything by mouth to an unconscious person. Rinse mouth with water

and drink plenty of water afterwards. Call a poison center or doctor/physician if you feel unwell.

[1][3][4]

Accidental Release and Firefighting Measures
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Accidental Release: In the event of a spill, follow the emergency procedures outlined below.

Spill Detected

Evacuate personnel to safe areas

Ensure adequate ventilation

Remove all sources of ignition

Wear appropriate PPE

Prevent further leakage or spillage.
Do not let product enter drains.

Absorb spill with inert material
(e.g., sand, earth, vermiculite)

Collect and place in a suitable, closed container for disposal

Clean up affected area

Dispose of waste according to
local regulations

Click to download full resolution via product page
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Caption: Workflow for handling a chemical spill.

Personal Precautions:

Use personal protective equipment as required.[4][11]

Avoid breathing vapors, mist, or gas.[4][11]

Ensure adequate ventilation.[4][11]

Remove all sources of ignition.[1][3][4][11]

Evacuate personnel to safe areas.[11]

Environmental Precautions:

Prevent further leakage or spillage if safe to do so.[4]

Do not let the product enter drains.[4] Discharge into the environment must be avoided.[4]

Methods for Cleaning Up:

Absorb the spill with inert material such as sand, earth, or vermiculite.[3]

Collect the material using an electrically protected vacuum cleaner or by wet-brushing and

place it in a suitable, closed container for disposal.[4]

Firefighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1][4][11]

Specific Hazards: Vapors are heavier than air and may spread along floors. In case of fire,

hazardous decomposition products such as carbon oxides can be formed.

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[4][11] Use water spray to cool unopened containers.[4]
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Disposal Considerations
Dispose of contents and containers in accordance with local, regional, national, and

international regulations.[5] Do not release into the environment. Offer surplus and non-

recyclable solutions to a licensed disposal company.[12]

This guide is intended to provide essential safety information. Always refer to the specific

Safety Data Sheet (SDS) for the most detailed and up-to-date information before handling any

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b100842#4-methylacetophenone-d3-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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